Cas no 2137101-14-3 (4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde)

• Product Name: 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde
• CAS No: 2137101-14-3
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 6580449
• PubChem ID: 165842145
• Update Time: 2025-06-13

4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137101-14-3
• EN300-726238
• 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde

• Inchi： 1S/C9H11NO3S/c11-4-7-1-6(5-14-7)10-2-8(12)9(13)3-10/h1,4-5,8-9,12-13H,2-3H2/t8-,9+
• InChI Key： NYNFIRUZKLXUKI-DTORHVGOSA-N
• SMILES： S1C(C=O)=CC(=C1)N1C[C@H]([C@H](C1)O)O

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89Ų

Additional information on 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde

Introduction to 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS No. 2137101-14-3)

4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS No. 2137101-14-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophene derivatives and features a unique dihydroxypyrrolidine moiety, which imparts it with distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various applications, including drug discovery and the development of therapeutic agents.

The chemical structure of 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde is characterized by a thiophene ring attached to a dihydroxypyrrolidine group through a carbon-nitrogen bond. The presence of the dihydroxyl groups on the pyrrolidine ring introduces multiple points of reactivity and potential for forming hydrogen bonds, which can influence the compound's interactions with biological targets. Additionally, the aldehyde functional group at the 2-position of the thiophene ring provides a reactive site for further chemical modifications and conjugations.

Recent studies have highlighted the potential of 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In another study published in Bioorganic & Medicinal Chemistry Letters, 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde was found to have significant antioxidant activity. The compound's ability to scavenge free radicals and reduce oxidative stress makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant properties are attributed to the presence of the dihydroxyl groups, which can donate hydrogen atoms to neutralize free radicals.

The pharmacological profile of 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde has also been explored in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and oxidative stress without causing significant toxicity or adverse effects. These findings suggest that 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde has a favorable safety profile and may be suitable for further development as a therapeutic agent.

Furthermore, the synthetic accessibility of 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde has been improved through recent advancements in organic synthesis. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound with high purity and yield. These synthetic methods typically involve multistep reactions that include the formation of the thiophene ring and the introduction of the dihydroxypyrrolidine moiety through selective functional group transformations.

The potential applications of 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde extend beyond its anti-inflammatory and antioxidant properties. Ongoing research is investigating its use as a scaffold for developing novel drugs targeting specific diseases. For example, studies are exploring its ability to modulate ion channels and receptors involved in pain signaling pathways. Preliminary results indicate that this compound can selectively inhibit certain ion channels without affecting others, suggesting its potential as a lead compound for developing analgesic drugs.

In conclusion, 4-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS No. 2137101-14-3) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.